4-(3,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O4S/c1-5-29-16-9-7-6-8-15(16)24-21(26)19-13(2)23-22(30)25-20(19)14-10-11-17(27-3)18(12-14)28-4/h6-12,20H,5H2,1-4H3,(H,24,26)(H2,23,25,30)
• InChI Key: VDSRKDUHUNCBTR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=CC(=C(C=C3)OC)OC)C

Description

4-(3,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. Also known as DTPM, it is a pyrimidine derivative that has shown promising results in various studies related to cancer treatment and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of DTPM is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. It has also been shown to inhibit the expression of certain genes involved in cancer progression.
Biochemical and Physiological Effects:
DTPM has been shown to have low toxicity and high selectivity towards cancer cells. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects. Studies have demonstrated its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of DTPM is its low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer treatment. However, its mechanism of action is not fully understood, and further research is needed to fully elucidate its potential applications. Additionally, its synthesis method can be complex, which may limit its use in large-scale experiments.

Future Directions

Future research on DTPM could focus on further elucidating its mechanism of action and exploring its potential applications in combination therapy for cancer treatment. Additionally, its neuroprotective effects could be further studied for potential applications in the treatment of neurodegenerative diseases. The development of more efficient and scalable synthesis methods could also facilitate its use in larger-scale experiments.

Synthesis Methods

The synthesis of DTPM involves the reaction of 3,4-dimethoxybenzaldehyde, 2-ethoxybenzaldehyde, and thiourea in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with methyl iodide to obtain DTPM. This method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

DTPM has been studied extensively for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. Studies have also demonstrated its ability to induce apoptosis, or programmed cell death, in cancer cells. DTPM has been shown to have a synergistic effect when used in combination with other anticancer drugs, making it a promising candidate for combination therapy.